Cas no 55267-70-4 (Dimethyl 3-methylpyridine-2,6-dicarboxylate)

• Product Name: Dimethyl 3-methylpyridine-2,6-dicarboxylate
• CAS No: 55267-70-4
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 1092118
• PubChem ID: 12223101
• Update Time: 2025-05-22

Dimethyl 3-methylpyridine-2,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 3-methylpyridine-2,6-dicarboxylate
• 55267-70-4
• Dimethyl3-methylpyridine-2,6-dicarboxylate
• SCHEMBL23554846

• Inchi： 1S/C10H11NO4/c1-6-4-5-7(9(12)14-2)11-8(6)10(13)15-3/h4-5H,1-3H3
• InChI Key： ZLUSYIZTPWWHHN-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C)=CC=C(C(=O)OC)N=1)=O

Computed Properties

• Exact Mass: 209.06880783g/mol
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 65.5Ų

Additional information on Dimethyl 3-methylpyridine-2,6-dicarboxylate

Dimethyl 3-methylpyridine-2,6-dicarboxylate: A Comprehensive Overview

Dimethyl 3-methylpyridine-2,6-dicarboxylate, also known by its CAS number 55267-70-4, is a versatile organic compound with significant applications in various fields. This compound belongs to the class of pyridine derivatives, which have been extensively studied due to their unique chemical properties and wide-ranging utility. The molecule consists of a pyridine ring substituted with two methyl ester groups at the 2 and 6 positions, along with a methyl group at the 3 position. This substitution pattern imparts distinct reactivity and stability to the compound, making it a valuable intermediate in organic synthesis.

The synthesis of Dimethyl 3-methylpyridine-2,6-dicarboxylate typically involves multi-step processes, often starting from pyridine derivatives or their precursors. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the ester groups under mild conditions. These developments highlight the compound's importance in modern chemical manufacturing.

One of the most notable applications of Dimethyl 3-methylpyridine-2,6-dicarboxylate is in the pharmaceutical industry. Its structure serves as a valuable scaffold for drug development, particularly in the design of bioactive molecules targeting various therapeutic areas. Recent studies have demonstrated its potential as a precursor for anti-inflammatory agents and anticancer drugs. For example, derivatives of this compound have shown promising results in inhibiting key enzymes involved in inflammation pathways, offering new avenues for treating chronic inflammatory diseases.

In addition to its pharmaceutical applications, Dimethyl 3-methylpyridine-2,6-dicarboxylate finds utility in agrochemicals and materials science. Its ability to act as a chelating agent makes it valuable in formulating pesticides and herbicides with enhanced efficacy. Furthermore, researchers have investigated its role in polymer synthesis, where it serves as a building block for creating novel materials with tailored properties such as improved thermal stability and mechanical strength.

The environmental impact of Dimethyl 3-methylpyridine-2,6-dicarboxylate has also been a subject of recent research. Studies focusing on its biodegradation pathways have provided insights into its eco-friendly disposal methods. These findings are crucial for industries aiming to comply with stringent environmental regulations while maintaining sustainable practices.

In conclusion, Dimethyl 3-methylpyridine-2,6-dicarboxylate, with its CAS number 55267-70-4, stands as a pivotal compound in contemporary chemistry. Its diverse applications across pharmaceuticals, agrochemicals, and materials science underscore its significance. Ongoing research continues to unlock new potentials for this compound, ensuring its relevance in addressing future challenges in these fields.